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Compound of Interest

Compound Name: ETP-45658

Cat. No.: B1671768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of ETP-45658, a

potent inhibitor of phosphoinositide 3-kinases (PI3Ks). The information presented herein is

intended to provide researchers with objective data to evaluate the cross-reactivity of this

compound with other kinases, specifically DNA-dependent protein kinase (DNA-PK) and the

mammalian target of rapamycin (mTOR), for which inhibitory activity has been reported.

Kinase Inhibition Profile of ETP-45658
ETP-45658 demonstrates potent inhibition of Class I PI3K isoforms, with the highest potency

observed for PI3Kα and PI3Kδ.[1][2][3] Notably, ETP-45658 also exhibits inhibitory activity

against DNA-PK and mTOR, two important kinases involved in cell signaling, DNA repair, and

cell growth.[1][2][3] The inhibitory activities are summarized in the table below. A

comprehensive kinome scan profiling the cross-reactivity of ETP-45658 against a broader

panel of kinases is not publicly available at this time.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1671768?utm_src=pdf-interest
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.targetmol.com/compound/etp-45658
https://www.tocris.com/products/etp-45658_4702
https://www.medchemexpress.com/etp-45658.html
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.targetmol.com/compound/etp-45658
https://www.tocris.com/products/etp-45658_4702
https://www.medchemexpress.com/etp-45658.html
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Target IC50 (nM)

PI3Kα 22.0[1][3]

PI3Kδ 30.0[1]

PI3Kβ 129.0[1][3]

PI3Kγ 710.0[1]

DNA-PK 70.6[1][2][3]

mTOR 152.0[1][2][3]

Caption: Inhibitory concentration (IC50) values of ETP-45658 against various kinases.

Signaling Pathway Inhibition
ETP-45658 exerts its effects by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway

is critical for regulating cell proliferation, survival, and growth. By inhibiting PI3K and mTOR,

ETP-45658 can effectively block downstream signaling, leading to cell cycle arrest and

apoptosis in cancer cells. The diagram below illustrates the key components of this pathway

and the points of inhibition by ETP-45658.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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